Cas no 6969-05-7 (1H-Pyrazole,4,5-dihydro-3-(3-nitrophenyl)-1,5-diphenyl-)

• Product name: 1H-Pyrazole,4,5-dihydro-3-(3-nitrophenyl)-1,5-diphenyl-
• CAS No: 6969-05-7
• MF: C₂₁H₁₇N₃O₂
• MW: 343.378584623337
• CID: 522692
• PubChem ID: 248775

1H-Pyrazole,4,5-dihydro-3-(3-nitrophenyl)-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4,5-dihydro-3-(3-nitrophenyl)-1,5-diphenyl-
• AR-1E6677; NSC66224; AC1L6N2H; 3-(3-nitrophenyl)-1,5-diphenyl-4,5-dihydro-1h-pyrazole; AC1Q21QG; AG-K-17004; NCIOpen2_008234; CTK5D0940; 3-(3-nitro-phenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole;
• NSC-66224
• DTXSID00290040
• NCIOpen2_008234
• NSC66224
• 3-(3-nitrophenyl)-1,5-diphenyl-4,5-dihydro-1h-pyrazole
• 6969-05-7

• Inchi： InChI=1S/C21H17N3O2/c25-24(26)19-13-7-10-17(14-19)20-15-21(16-8-3-1-4-9-16)23(22-20)18-11-5-2-6-12-18/h1-14,21H,15H2
• InChI Key： FETZEIYXNALZIL-UHFFFAOYSA-N
• SMILES： C1C(N(N=C1C2=CC(=CC=C2)[N+](=O)[O-])C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 343.13221
• Monoisotopic Mass: 343.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 514.4°C at 760 mmHg
• Flash Point: 264.9°C
• Refractive Index: 1.655
• PSA: 58.74
• LogP: 4.97430